4-methoxy-3-nitro-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-nitro-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)benzenesulfonamide
• InChI: InChI=1S/C19H18N2O6S/c1-26-19-9-7-13(11-16(19)21(22)23)28(24,25)20-12-6-8-18-15(10-12)14-4-2-3-5-17(14)27-18/h6-11,20H,2-5H2,1H3
• InChI Key: XNIKQZKLGLXJSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OC4=C3CCCC4)[N+](=O)[O-]
• Molecular Formula: C19H18N2O6S
• Molecular Weight: 402.4 g/mol

Description

4-methoxy-3-nitro-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)benzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MNBD-TS and is known for its ability to interact with various biological systems in the body. In

Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

Benzenesulfonamide derivatives have been explored for their potential in photodynamic therapy (PDT) for cancer treatment. A study demonstrates the synthesis and characterization of zinc phthalocyanine substituted with benzenesulfonamide derivative groups, highlighting its high singlet oxygen quantum yield, good fluorescence properties, and suitability as Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antifungal Activity

Benzenesulfonamide derivatives have been synthesized and tested for antifungal activity, showing potent activity against fungi like Aspergillus niger and Aspergillus flavus. This indicates their potential as antifungal agents in agricultural or pharmaceutical applications (Gupta & Halve, 2015).

Cytotoxicity and Tumor Specificity

Research into new benzenesulfonamides has shown promising results in cytotoxicity and tumor specificity, with some derivatives displaying strong inhibition against human cytosolic isoforms, indicating potential in cancer therapy (Gul et al., 2016).

Antihypertensive and Diuretic Agents

Studies have synthesized and evaluated benzene sulfonamide derivatives for their diuretic and antihypertensive activities, showing significant potential in treating hypertension and related cardiovascular conditions (Rahman et al., 2014).

Anticancer Activity

Microwave-assisted synthesis of benzenesulfonamide derivatives has been conducted, with certain compounds exhibiting good anticancer activity against various human cancer cell lines, suggesting their application in cancer treatment (Kumar et al., 2015).